Cas no 89892-39-7 (3-Bromo-4-(bromomethyl)benzonitrile)

3-Bromo-4-(bromomethyl)benzonitrile is a brominated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a benzonitrile core with bromine substituents at the 3-position and a bromomethyl group at the 4-position—make it a versatile building block for cross-coupling reactions, nucleophilic substitutions, and functional group transformations. The presence of two reactive bromine sites allows for selective modifications, facilitating the synthesis of complex molecules. This compound is particularly valuable in medicinal chemistry for the development of bioactive compounds. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-Bromo-4-(bromomethyl)benzonitrile structure
89892-39-7 structure
Product Name:3-Bromo-4-(bromomethyl)benzonitrile
CAS No:89892-39-7
MF:C8H5Br2N
MW:274.940000295639
MDL:MFCD09261034
CID:725188
PubChem ID:288436
Update Time:2025-06-08

3-Bromo-4-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(bromomethyl)benzonitrile
    • 2-BROMO-4-CYANOBENZYL BROMIDE
    • Benzonitrile,3-bromo-4-(bromomethyl)-
    • 2-Bromo-1-bromomethyl-4-cyanobenzene
    • NSC 149637
    • Benzonitrile, 3-bromo-4-(bromomethyl)-
    • 3-BROMO-4-BROMOMETHYLBENZONITRILE
    • 2-Bromo-4-cyanobenzylbromide
    • NSC149637
    • MGQYEILVGLSMRU-UHFFFAOYSA-N
    • BCP27089
    • FCH1391913
    • TRA0036984
    • SY018410
    • AX8222257
    • AB0010152
    • 3-Bromo-4-(bromomethyl)benzonitrile (ACI)
    • p-Tolunitrile, α,3-dibromo- (7CI)
    • SCHEMBL409734
    • 3-Bromo-4-(bromomethyl)benzonitrile, AldrichCPR
    • DTXCID60253333
    • NSC-149637
    • DS-16669
    • EN300-121424
    • AKOS015890591
    • DTXSID20302199
    • DA-18018
    • MFCD09261034
    • 89892-39-7
    • CS-D0570
    • MDL: MFCD09261034
    • Inchi: 1S/C8H5Br2N/c9-4-7-2-1-6(5-11)3-8(7)10/h1-3H,4H2
    • InChI Key: MGQYEILVGLSMRU-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(Br)C(CBr)=CC=1

Computed Properties

  • Exact Mass: 272.87900
  • Monoisotopic Mass: 272.879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.92
  • Melting Point: No data available
  • Boiling Point: 319.3°C at 760 mmHg
  • Flash Point: 146.9℃
  • Refractive Index: 1.639
  • PSA: 23.79000
  • LogP: 3.21568
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Bromo-4-(bromomethyl)benzonitrile Security Information

3-Bromo-4-(bromomethyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-(bromomethyl)benzonitrile Pricemore >>

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3-Bromo-4-(bromomethyl)benzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  18 h, reflux
Reference
A General Method for Selective Recognition of Monosaccharides and Oligosaccharides in Water
Gunasekara, Roshan W.; Zhao, Yan, Journal of the American Chemical Society, 2017, 139(2), 829-835

Production Method 2

Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Non-steroidal aromatase inhibitors based on a biphenyl scaffold: synthesis, in vitro SAR, and molecular modelling
Jackson, Toby; Woo, L. W. Lawrence; Trusselle, Melanie N.; Purohit, Atul; Reed, Michael J.; et al, ChemMedChem, 2008, 3(4), 603-618

Production Method 3

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ,  Chloroform ;  2 h, rt; overnight, reflux
Reference
Discovery of benzhydrol-oxaborole derivatives as Streptococcus pneumoniae leucyl-tRNA synthetase inhibitors
Hao, Guiyun; Li, Hao; Yang, Fei; Dong, Duoling; Li, Zezhong; et al, Bioorganic & Medicinal Chemistry, 2021, 29,

Production Method 4

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  2 h, reflux
Reference
Polymeric Monosaccharide Receptors Responsive at Neutral pH
Kim, Kyoung Taek; Cornelissen, Jeroen J. L. M.; Nolte, Roeland J. M.; van Hest, Jan C. M., Journal of the American Chemical Society, 2009, 131(39), 13908-13909

Production Method 5

Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Acetonitrile ;  12 h, 82 °C; 82 °C → 20 °C
1.2 Reagents: Water
Reference
Cross-Coupling Strategy for the Synthesis of Diazocines
Li, Shuo ; Eleya, Nadi ; Staubitz, Anne, Organic Letters, 2020, 22(4), 1624-1627

Production Method 6

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Synthesis of benzomorphan scaffolds by intramolecular Buchwald-Hartwig arylation and approach towards the total synthesis of the macrolide Queenslandon
Khartulyari, Anton S., 2006, , ,

3-Bromo-4-(bromomethyl)benzonitrile Raw materials

3-Bromo-4-(bromomethyl)benzonitrile Preparation Products

Additional information on 3-Bromo-4-(bromomethyl)benzonitrile

Recent Advances in the Study of 3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, characterized by the presence of both bromine and nitrile functional groups, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and potential as a pharmacophore in drug design.

One of the most notable applications of 3-Bromo-4-(bromomethyl)benzonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective kinase inhibitors by leveraging its bromomethyl group for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-4-(bromomethyl)benzonitrile as a precursor for the synthesis of a new class of JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 3-Bromo-4-(bromomethyl)benzonitrile has also been investigated for its potential in antiviral drug discovery. A recent study highlighted its utility in the synthesis of broad-spectrum antiviral agents targeting RNA viruses. The bromine atoms in the compound facilitate nucleophilic substitution reactions, enabling the introduction of various heterocyclic moieties that enhance antiviral activity. This approach has led to the discovery of compounds with potent activity against viruses such as SARS-CoV-2 and influenza, as reported in a 2024 publication in Antiviral Research.

The compound's stability and reactivity have also been the subject of recent investigations. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and conformational dynamics. These studies have provided insights into the compound's behavior under different conditions, which is crucial for optimizing its use in synthetic chemistry. Furthermore, computational modeling has been used to predict its reactivity patterns, aiding in the design of more efficient synthetic routes.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-Bromo-4-(bromomethyl)benzonitrile. Recent efforts have focused on developing greener and more sustainable synthetic methods to address these issues. For example, a 2023 study in Green Chemistry reported a solvent-free synthesis of the compound using mechanochemical methods, which not only improved yield but also reduced environmental impact. Such advancements are expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications and production methods, underscores its potential to contribute to the development of next-generation therapeutics. Ongoing research is likely to uncover further uses for this compound, solidifying its role in the field.

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